![molecular formula C16H23BrN2O B246956 4-[1-(2-Bromobenzyl)piperidin-4-yl]morpholine](/img/structure/B246956.png)
4-[1-(2-Bromobenzyl)piperidin-4-yl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[1-(2-Bromobenzyl)piperidin-4-yl]morpholine, also known as BBP or Compound 32, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties.
Mechanism of Action
The mechanism of action of 4-[1-(2-Bromobenzyl)piperidin-4-yl]morpholine is not fully understood, but it is believed to involve modulation of the sigma-1 receptor. Activation of this receptor has been shown to have neuroprotective effects, as well as modulating calcium signaling and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including modulation of calcium signaling, regulation of oxidative stress, and inhibition of inflammation. It has also been shown to have analgesic effects in animal models of pain.
Advantages and Limitations for Lab Experiments
4-[1-(2-Bromobenzyl)piperidin-4-yl]morpholine has several advantages for lab experiments, including its high affinity for the sigma-1 receptor and its potential as a therapeutic agent for various conditions. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 4-[1-(2-Bromobenzyl)piperidin-4-yl]morpholine, including further studies on its pharmacological properties, potential therapeutic applications, and optimization of its synthesis method. Additionally, there is a need for further research on the safety and toxicity of this compound, as well as its potential interactions with other drugs and compounds.
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent and its safety and toxicity.
Synthesis Methods
4-[1-(2-Bromobenzyl)piperidin-4-yl]morpholine can be synthesized using a series of chemical reactions starting with 2-bromobenzylamine and morpholine. The reaction involves the use of various reagents and solvents, including triethylamine, acetic anhydride, and chloroform. The final product is obtained through a purification process, such as column chromatography.
Scientific Research Applications
4-[1-(2-Bromobenzyl)piperidin-4-yl]morpholine has been studied for its potential pharmacological properties, particularly as a ligand for various receptors in the brain. It has been shown to have affinity for the sigma-1 receptor, which is involved in various physiological and pathological processes, including neurodegenerative diseases, pain, and addiction. This compound has also been studied for its potential as a therapeutic agent for these conditions.
properties
Molecular Formula |
C16H23BrN2O |
---|---|
Molecular Weight |
339.27 g/mol |
IUPAC Name |
4-[1-[(2-bromophenyl)methyl]piperidin-4-yl]morpholine |
InChI |
InChI=1S/C16H23BrN2O/c17-16-4-2-1-3-14(16)13-18-7-5-15(6-8-18)19-9-11-20-12-10-19/h1-4,15H,5-13H2 |
InChI Key |
CGNISXONYMDEMH-UHFFFAOYSA-N |
SMILES |
C1CN(CCC1N2CCOCC2)CC3=CC=CC=C3Br |
Canonical SMILES |
C1CN(CCC1N2CCOCC2)CC3=CC=CC=C3Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.